Cas no 23305-08-0 (2,5-Cyclohexadiene-1,4-dione, 2-(methylphenylamino)-)

23305-08-0 structure
Product name:2,5-Cyclohexadiene-1,4-dione, 2-(methylphenylamino)-
CAS No:23305-08-0
MF:C13H11NO2
MW:213.231943368912
CID:1413976
2,5-Cyclohexadiene-1,4-dione, 2-(methylphenylamino)- Chemical and Physical Properties
Names and Identifiers
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- 2,5-Cyclohexadiene-1,4-dione, 2-(methylphenylamino)-
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- Inchi: 1S/C13H11NO2/c1-14(10-5-3-2-4-6-10)12-9-11(15)7-8-13(12)16/h2-9H,1H3
- InChI Key: VBWIPMMUXQZTBD-UHFFFAOYSA-N
- SMILES: C1(=O)C=CC(=O)C=C1N(C)C1=CC=CC=C1
Computed Properties
- Exact Mass: 213.07903
Experimental Properties
- Density: 1.272±0.06 g/cm3(Predicted)
- Melting Point: 125-130 °C
- Boiling Point: 331.4±42.0 °C(Predicted)
- PSA: 37.38
- pka: -1.74±0.20(Predicted)
2,5-Cyclohexadiene-1,4-dione, 2-(methylphenylamino)- Related Literature
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Jingjing Chang,Kok Leong Chang,Chunyan Chi,Jie Zhang J. Mater. Chem. C, 2014,2, 5397-5403
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Kenji Sakota,Markus Schütz,Matthias Schmies,Raphael Moritz,Aude Bouchet,Takamasa Ikeda,Yuuki Kouno,Hiroshi Sekiya,Otto Dopfer Phys. Chem. Chem. Phys., 2014,16, 3798-3806
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P. Motamedi,K. Cadien RSC Adv., 2015,5, 57865-57874
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Alexander Vogel,Holger A. Scheidt,Robert Bittman,Daniel Huster Phys. Chem. Chem. Phys., 2016,18, 3730-3738
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Laia Francàs,Shababa Selim,Sacha Corby,Dongho Lee,Camilo A. Mesa,Ernest Pastor,Kyoung-Shin Choi,James R. Durrant Chem. Sci., 2021,12, 7442-7452
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